![molecular formula C20H25N3O B248293 N-(2-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide](/img/structure/B248293.png)
N-(2-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide
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Overview
Description
N-(2-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide, also known as MPHP, is a synthetic compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential use in the treatment of various neurological and psychiatric disorders, including anxiety, depression, and schizophrenia.
Mechanism of Action
The exact mechanism of action of N-(2-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. This dual mechanism of action is thought to be responsible for its therapeutic effects on anxiety and depression.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a key role in regulating mood, behavior, and cognition. It has also been found to modulate the activity of various ion channels and receptors, which may contribute to its anxiolytic and antipsychotic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide in lab experiments is its low potential for abuse and addiction, which reduces the risk of confounding factors in animal models. However, its relatively low potency and selectivity may limit its usefulness in certain experimental paradigms.
Future Directions
There are several potential future directions for the study of N-(2-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide. One area of interest is the development of more potent and selective derivatives that may have improved therapeutic efficacy. Another direction is the investigation of its potential use in the treatment of other neurological and psychiatric disorders, such as bipolar disorder and post-traumatic stress disorder. Additionally, further research is needed to fully elucidate its mechanism of action and to identify any potential side effects or safety concerns.
Synthesis Methods
The synthesis of N-(2-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide involves the reaction of 1-benzyl-4-phenylpiperazine with 2-methylpropanoyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
N-(2-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-anxiety, antidepressant, and antipsychotic properties in animal models. In addition, it has been found to have a low potential for abuse and addiction, making it a promising candidate for the development of new drugs.
Properties
Molecular Formula |
C20H25N3O |
---|---|
Molecular Weight |
323.4 g/mol |
IUPAC Name |
N-(2-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide |
InChI |
InChI=1S/C20H25N3O/c1-17-7-5-6-10-19(17)21-20(24)11-12-22-13-15-23(16-14-22)18-8-3-2-4-9-18/h2-10H,11-16H2,1H3,(H,21,24) |
InChI Key |
AJPQTOHVYNSTHW-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1NC(=O)CCN2CCN(CC2)C3=CC=CC=C3 |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CCN2CCN(CC2)C3=CC=CC=C3 |
Origin of Product |
United States |
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